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Compound of Interest

Compound Name: 11Cl-PF3OUdS

CAS No.: 763051-92-9

Cat. No.: B13406937

Get Quote

Essential Safety and Logistical Information for the Disposal of 11-Chloroeicosafluoro-3-

oxaundecane-1-sulfonic acid

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemicals is paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of 11-Chloroeicosafluoro-3-oxaundecane-1-sulfonic acid (11Cl-PF3OUdS), a per-

and polyfluoroalkyl substance (PFAS). Adherence to these procedures is critical due to the

chemical's hazardous properties and the persistent nature of PFAS compounds in the

environment.

Chemical and Physical Properties
A summary of the key properties of 11Cl-PF3OUdS is presented below. This information is

essential for a comprehensive understanding of the chemical's characteristics.
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Property Value

Molecular Formula C10HClF20O4S

Molecular Weight 632.60 g/mol [1]

CAS Number (Acid form) 763051-92-9[1][2]

CAS Number (Potassium salt) 83329-89-9[2][3]

Appearance
Typically a white solid in pure form; may be in

solution[2]

Synonyms F53B Minor, 8:2 Cl-PFAES[2]

Health Hazards and Safety Precautions
11Cl-PF3OUdS is classified as a hazardous substance. Safety data sheets for solutions

containing its potassium salt indicate that the compound can cause damage to organs,

including the eyes, kidneys, liver, heart, and central nervous system, through inhalation,

ingestion, or skin contact.[4] It is also a skin and eye irritant.[4] As a PFAS, it is associated with

long-term health risks, including cancer and endocrine disruption.[5]

When handling 11Cl-PF3OUdS, it is mandatory to use appropriate personal protective

equipment (PPE), including:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: If handling the compound as a powder or in a way that could

generate aerosols, a respirator may be necessary.

All handling should be performed in a well-ventilated area, preferably within a chemical fume

hood.

Step-by-Step Disposal Protocol
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The disposal of 11Cl-PF3OUdS must comply with all local, state, and federal regulations for

hazardous waste. Given its classification as a PFAS, extra precautions are necessary to

prevent environmental contamination.

Waste Identification and Segregation:

All waste containing 11Cl-PF3OUdS, including unused product, contaminated labware

(e.g., pipette tips, vials), and contaminated PPE, must be collected separately from other

waste streams.

The waste must be clearly labeled as "Hazardous Waste: Contains Perfluoroalkyl

Substances (PFAS) - 11Cl-PF3OUdS."

Containerization:

Use a dedicated, leak-proof, and chemically compatible container for collecting 11Cl-
PF3OUdS waste. The container should be in good condition and have a secure lid.

Do not mix 11Cl-PF3OUdS waste with other incompatible chemical wastes.

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from sources of ignition if the

compound is in a flammable solvent like methanol.[4]

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Provide the EHS department with a completed hazardous waste manifest, accurately

describing the contents of the container.

Recommended Disposal Methods:
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The U.S. Environmental Protection Agency (EPA) provides interim guidance on the

disposal of PFAS-containing materials. The currently recommended methods include:

Incineration: High-temperature incineration (typically >1000°C) is a promising method

for the complete destruction of PFAS compounds.[6] This should only be performed at a

facility specifically permitted to handle PFAS waste.

Hazardous Waste Landfill: Disposal in a permitted hazardous waste landfill is an option.

[6] These landfills have specialized liners and leachate collection systems to minimize

environmental release.

Deep Well Injection: For liquid waste, injection into deep, geologically stable

underground wells may be a viable option.[6]

Experimental Workflow for Disposal
The logical workflow for the proper disposal of 11Cl-PF3OUdS is illustrated in the diagram

below. This diagram outlines the decision-making process and necessary steps from the point

of waste generation to its final disposal.
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Caption: Logical workflow for the disposal of 11Cl-PF3OUdS.
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This guide provides a framework for the safe and compliant disposal of 11Cl-PF3OUdS.

Always consult your institution's specific safety protocols and your local EHS department for

detailed guidance. By following these procedures, you contribute to a safer laboratory

environment and the protection of our ecosystem from persistent chemical contaminants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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